Cas no 72943-88-5 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-)

2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- structure
72943-88-5 structure
Product Name:2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
CAS No:72943-88-5
Molecular Formula:C27H44O3
Molecular Weight:416.63646
CID:543237
PubChem ID:54330376

2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
    • Octadecyl p-coumarate
    • octadecyl 3-(4-hydroxyphenyl)prop-2-enoate
    • CHEMBL5086283
    • octadecyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • AKOS025288306
    • CHEBI:191987
    • Octadecyl cis-p-coumarate
    • octadecyl (e)-p-coumarate
    • 72943-88-5
    • Octadecyl E-p-coumarate
    • Octadecylp-coumarate
    • SCHEMBL7771767
    • DTXSID10710623
    • G83741
    • InChIKey: SXXOKKBSVARFFB-BSYVCWPDSA-N
    • Inchi: InChI=1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23,28H,2-17,24H2,1H3/b23-20+
    • SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O

Computed Properties

  • Exact Mass: 416.32922
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 20
  • Monoisotopic Mass: 416.32904526g/mol
  • Heavy Atom Count: 30
  • Complexity: 410
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 10.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • Boiling Point: 529.5±25.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • Flash Point: 196.7±15.9 °C
  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3

2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005Z9Q-50mg
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
72943-88-5 95%
50mg
$353.00
A2B Chem LLC
AC78190-5mg
Octadecyl p-coumarate
72943-88-5
5mg
$494.00 2024-04-19
TargetMol Chemicals
TN4692-5 mg
Octadecyl p-coumarate
72943-88-5 98%
5mg
¥ 2,760
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1274286-5mg
Octadecyl (E)-p-coumarate
72943-88-5 98%
5mg
¥2778.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O84160-5 mg
2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
72943-88-5
5mg
¥4000.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4692-1 mg
Octadecyl p-coumarate
72943-88-5
1mg
¥2035.00 2022-04-26

2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:72943-88-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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